Cas no 827024-55-5 (Phenol, 4-(isocyanatomethyl)-)

• Product Name: Phenol, 4-(isocyanatomethyl)-
• CAS No: 827024-55-5
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 686501
• PubChem ID: 28299301
• Update Time: 2025-04-19

Phenol, 4-(isocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(isocyanatomethyl)-
• 4-(isocyanatomethyl)phenol
• DTXSID50651243
• 827024-55-5
• AKOS006316873
• SCHEMBL10906472

• Inchi： 1S/C8H7NO2/c10-6-9-5-7-1-3-8(11)4-2-7/h1-4,11H,5H2
• InChI Key： LCWUFOKFBGCZCL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CN=C=O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids